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Compound of Interest

Compound Name: (4-Bromothiazol-2-YL)methanol

Cat. No.: B1337912 Get Quote

Technical Guide: Safety and Handling of (4-
Bromothiazol-2-YL)methanol
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as an in-depth technical guide based on publicly

available data. A complete and certified Safety Data Sheet (SDS) for (4-Bromothiazol-2-
YL)methanol (CAS No. 204513-31-5) was not directly available. Researchers should always

consult the specific SDS provided by the supplier before handling this chemical and adhere to

all institutional and governmental safety protocols. The experimental protocols outlined are

generalized best practices and should be adapted to specific laboratory conditions and

experimental designs.

Chemical Identification and Properties
(4-Bromothiazol-2-YL)methanol is a brominated heterocyclic compound often used as a

building block in organic synthesis, particularly in the development of pharmaceutical and

agrochemical agents. Its chemical structure incorporates a thiazole ring, a reactive bromine

atom, and a hydroxymethyl group, making it a versatile intermediate.

Table 1: Physicochemical Properties of (4-Bromothiazol-2-YL)methanol
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Property Value Source

CAS Number 204513-31-5 [1]

Molecular Formula C4H4BrNOS [1]

Molecular Weight 194.05 g/mol [1]

Boiling Point 277.6 ± 20.0 °C (Predicted) [1]

Density 1.899 ± 0.06 g/cm³ (Predicted) [1]

pKa 12.74 ± 0.10 (Predicted) [1]

Storage Temperature
2-8°C, under inert gas

(Nitrogen or Argon)
[1][2]

Hazard Identification and Safety Precautions
(4-Bromothiazol-2-YL)methanol is classified as a hazardous substance. The available data

indicates that it can cause harm if swallowed, and may lead to skin, eye, and respiratory

irritation.[3]

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement Source

Hazard H302 Harmful if swallowed. [3]

H315 Causes skin irritation. [3]

H319
Causes serious eye

irritation.
[3]

H335
May cause respiratory

irritation.
[3]

Precautionary P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray.

[3][4]

P264
Wash skin thoroughly

after handling.
[4]

P270

Do not eat, drink or

smoke when using

this product.

[3]

P271

Use only outdoors or

in a well-ventilated

area.

[4]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[4]

P301+P312

IF SWALLOWED: Call

a POISON CENTER

or doctor if you feel

unwell.

[3]

P302+P352

IF ON SKIN: Wash

with plenty of soap

and water.

[4]
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P304+P340

IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing.

[4]

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[4]

P332+P313

If skin irritation occurs:

Get medical

advice/attention.

[4]

P337+P313

If eye irritation

persists: Get medical

advice/attention.

[4]

P403+P233

Store in a well-

ventilated place. Keep

container tightly

closed.

[4]

P405 Store locked up. [4]

P501

Dispose of

contents/container to

an approved waste

disposal plant.

[4]

Toxicological Data: Specific quantitative toxicological data, such as LD50 or LC50 values for (4-
Bromothiazol-2-YL)methanol, are not readily available in the public domain.[4] Symptoms

related to exposure to similar brominated heterocyclic compounds may include inflammation of

the skin (itching, scaling, reddening, blistering) and severe eye irritation.[4] Inhalation may

cause respiratory tract irritation.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://aksci.com/sds/W8511_SDS.pdf
https://aksci.com/sds/W8511_SDS.pdf
https://aksci.com/sds/W8511_SDS.pdf
https://aksci.com/sds/W8511_SDS.pdf
https://aksci.com/sds/W8511_SDS.pdf
https://aksci.com/sds/W8511_SDS.pdf
https://aksci.com/sds/W8511_SDS.pdf
https://www.benchchem.com/product/b1337912?utm_src=pdf-body
https://www.benchchem.com/product/b1337912?utm_src=pdf-body
https://aksci.com/sds/W8511_SDS.pdf
https://aksci.com/sds/W8511_SDS.pdf
https://aksci.com/sds/W8511_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols: Safe Handling and Storage
Given the hazardous nature of (4-Bromothiazol-2-YL)methanol, strict adherence to safety

protocols is mandatory. The following is a generalized workflow for handling this compound in a

laboratory setting.
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Preparation
- Review SDS

- Prepare work area (fume hood)
- Assemble equipment

- Ready spill kit and waste containers

Don Personal Protective Equipment (PPE)
- Nitrile or neoprene gloves
- Chemical splash goggles
- Face shield (if splash risk)

- Lab coat

Before handling

Chemical Handling (in Fume Hood)
- Ground equipment for static discharge

- Carefully measure and transfer
- Keep container closed when not in use

- Avoid generating dust or aerosols

Proceed to handling

Experimental Procedure
- Conduct reaction in a closed or contained system

- Maintain constant ventilation
- Monitor for any signs of reaction instability

Cleanup and Decontamination
- Quench reaction safely

- Decontaminate glassware and surfaces
- Segregate waste into appropriate containers (halogenated waste)

Post-reaction

Doff PPE
- Remove gloves using proper technique

- Remove lab coat and other PPE
- Avoid contaminating skin

After cleanup

Personal Hygiene
- Wash hands thoroughly with soap and water

Final step

Click to download full resolution via product page

Caption: Generalized workflow for the safe handling of (4-Bromothiazol-2-YL)methanol.
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Storage: Store (4-Bromothiazol-2-YL)methanol in a tightly sealed, appropriate container in a

cool, dry, and well-ventilated area.[5] It should be stored under an inert atmosphere (e.g.,

nitrogen or argon) at temperatures between 2-8°C.[1] Keep away from incompatible materials

such as strong oxidizing agents, and sources of ignition.[3][4]

Spill Management: In case of a spill, evacuate the area.[6] Wear appropriate personal

protective equipment, including respiratory protection.[6] Prevent the spill from entering drains

or waterways.[4] Absorb the spill with an inert, non-combustible material (e.g., sand,

vermiculite) and place it in a sealed container for disposal.[4][6]

First Aid Measures
The following are general first-aid recommendations. Always seek immediate medical attention

after any exposure.

Table 3: First Aid Procedures
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Exposure Route Procedure Source

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[4]

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing. Seek

immediate medical attention.

[4]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

[4]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[4]

Fire-Fighting and Disposal Measures
Fire-Fighting: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant foam to

extinguish a fire.[4] Firefighters should wear self-contained breathing apparatus (SCBA) and

full protective gear.[4] During a fire, irritating and toxic gases such as carbon oxides, nitrogen

oxides, sulfur oxides, and hydrogen bromide may be generated.[4]

Disposal: Dispose of (4-Bromothiazol-2-YL)methanol and any contaminated materials in

accordance with all applicable federal, state, and local environmental regulations.[4] This
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material should be treated as hazardous waste. Do not allow it to enter drains or the

environment.[4]

Biological Activity and Signaling Pathways
There is no publicly available information regarding the specific biological activity or signaling

pathways associated with (4-Bromothiazol-2-YL)methanol. Its utility in drug development and

agrochemical research suggests it is a precursor to biologically active molecules.[7] Further

research is required to elucidate its specific molecular targets and mechanisms of action.

No specific signaling pathway data is publicly available for (4-Bromothiazol-2-YL)methanol.

Click to download full resolution via product page

Caption: Status of available signaling pathway information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1337912#safety-data-sheet-and-handling-
precautions-for-4-bromothiazol-2-yl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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